Cas no 2171946-84-0 (4-4-(1-methylcyclopropyl)phenylbenzaldehyde)

• Product Name: 4-4-(1-methylcyclopropyl)phenylbenzaldehyde
• CAS No: 2171946-84-0
• MF: C₁₇H₁₆O
• MW: 236.308344841003
• CID: 6324394
• PubChem ID: 165566096
• Update Time: 2025-10-29

4-4-(1-methylcyclopropyl)phenylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-4-(1-methylcyclopropyl)phenylbenzaldehyde
• 2171946-84-0
• EN300-1585887
• 4-[4-(1-methylcyclopropyl)phenyl]benzaldehyde

• Inchi： 1S/C17H16O/c1-17(10-11-17)16-8-6-15(7-9-16)14-4-2-13(12-18)3-5-14/h2-9,12H,10-11H2,1H3
• InChI Key： DGXGCHPIORDJDR-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1C=CC(=CC=1)C1(C)CC1

Computed Properties

• Exact Mass: 236.120115130g/mol
• Monoisotopic Mass: 236.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-4-(1-methylcyclopropyl)phenylbenzaldehyde

4-4-(1-Methylcyclopropyl)phenylbenzaldehyde: A Comprehensive Overview

4-4-(1-Methylcyclopropyl)phenylbenzaldehyde, also known by its CAS number 2171946-84-0, is a compound of significant interest in the field of organic chemistry. This compound, with its unique structure and properties, has garnered attention for its potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a benzaldehyde group attached to a phenyl ring, which is further substituted with a 1-methylcyclopropyl group. This combination of functional groups and substituents imparts distinctive chemical and physical properties to the compound.

The synthesis of 4-4-(1-Methylcyclopropyl)phenylbenzaldehyde involves a series of well-established organic reactions. The process typically begins with the preparation of the 1-methylcyclopropyl group, which is then introduced onto the phenyl ring through nucleophilic aromatic substitution or coupling reactions. The final step involves the introduction of the benzaldehyde group, which can be achieved via oxidation or direct alkylation methods. Recent advancements in catalytic systems and reaction conditions have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

The structural uniqueness of 4-4-(1-Methylcyclopropyl)phenylbenzaldehyde lies in its combination of aromatic and strained cyclopropane rings. The cyclopropane ring introduces steric hindrance and strain into the molecule, which can influence its reactivity and stability. This property has been exploited in various studies to investigate its behavior under different chemical conditions. For instance, researchers have explored its participation in Diels-Alder reactions, where the cyclopropane ring acts as a diene or dienophile, leading to the formation of complex bicyclic structures.

In terms of applications, 4-4-(1-Methylcyclopropyl)phenylbenzaldehyde has shown promise in the field of drug discovery. Its ability to form stable complexes with biological macromolecules makes it a valuable lead compound for designing new therapeutic agents. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression. Additionally, its photochemical properties have been studied for applications in optoelectronic materials.

The environmental impact and safety profile of 4-4-(1-Methylcyclopropyl)phenylbenzaldehyde are critical considerations for its industrial use. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in the environment compared to other synthetic chemicals. However, further research is needed to fully understand its ecological effects and ensure safe handling practices.

In conclusion, 4-4-(1-Methylcyclopropyl)phenylbenzaldehyde, with its unique structure and versatile properties, continues to be a focal point for scientific research and industrial applications. As advancements in synthetic methodologies and analytical techniques unfold, this compound is poised to play an increasingly important role in various fields of science and technology.